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Compound of Interest

Compound Name: D-Mannitol-2-13C

Cat. No.: B15139572 Get Quote

D-Mannitol-2-13C: A Technical Guide for
Researchers
This technical guide provides an in-depth overview of the physical and chemical characteristics

of D-Mannitol-2-13C, a stable isotope-labeled sugar alcohol. It is intended for researchers,

scientists, and drug development professionals utilizing this compound in metabolic research,

as a diagnostic tool, or as an internal standard in analytical assays.

Core Physical and Chemical Properties
D-Mannitol-2-13C is a derivative of D-Mannitol where the carbon atom at the C-2 position is

replaced with a ¹³C isotope. This isotopic labeling provides a distinct mass signature, enabling

its use as a tracer in various biological and chemical studies.

Table 1: General and Physical Properties of D-Mannitol-2-13C
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Property Value Reference

Chemical Name
(2R,3S,4R,5R)-hexane-

1,2,3,4,5,6-hexol-2-¹³C
[1]

Synonyms Mannitol-2-¹³C, Mannite-2-¹³C [2]

CAS Number 287100-69-0 [1][3]

Molecular Formula C₅¹³CH₁₄O₆ [3]

Molecular Weight 183.16 g/mol [1][3]

Appearance
White crystalline powder or

free-flowing granules
[4]

Melting Point 167-170 °C (lit.) [1]

Odor Odorless [4]

Taste Sweetish [4]

Isotopic Purity Typically ≥99 atom % ¹³C

Table 2: Spectroscopic and Analytical Data of D-Mannitol (as a reference)
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Property Description Reference

¹³C NMR (D₂O)

Chemical shifts at

approximately 65.92, 71.92,

and 73.49 ppm. The specific

shift for the ¹³C labeled C-2

would be significantly

enhanced.

[5][6]

¹H NMR (DMSO-d6)
Complex multiplet signals

between 3.38 and 4.42 ppm.
[6]

Infrared (IR) Spectrum

Characteristic peaks around

3400 cm⁻¹ (O-H stretching),

and between 2903-2956 cm⁻¹

(C-H stretching).

[7]

Mass Spectrum (EI)

Fragmentation pattern of the

unlabeled D-Mannitol. The

labeled compound will show a

corresponding mass shift.

[8]

Applications in Research and Development
The primary utility of D-Mannitol-2-13C lies in its application as a stable isotope tracer. Its non-

radioactive nature makes it a safe alternative to radiolabeled compounds for in vivo studies.

Metabolic Flux Analysis (MFA): D-Mannitol-2-13C can be used as a tracer to investigate

cellular metabolism.[2] By tracking the incorporation of the ¹³C label into various metabolites,

researchers can elucidate metabolic pathways and quantify fluxes through different routes.[2]

This is particularly valuable in cancer research and in the study of metabolic diseases.[1][9]

Intestinal Permeability Assessment: A significant application of ¹³C-labeled mannitol is in the

in vivo assessment of intestinal permeability, often referred to as the "leaky gut" test.[10][11]

Unlabeled mannitol is frequently present in the diet, leading to high baseline levels in urine

which can interfere with test accuracy.[11] The use of ¹³C-mannitol allows for clear

differentiation from dietary mannitol, providing a more sensitive and reliable measure of gut

permeability.[10][11]
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Internal Standard: Due to its distinct mass, D-Mannitol-2-13C is an excellent internal

standard for the quantitative analysis of unlabeled mannitol in complex biological matrices by

techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).[2]

Experimental Protocols
Quantification of ¹³C-Mannitol in Urine for Intestinal
Permeability Studies
This protocol is adapted from methodologies for measuring urinary saccharides to assess

intestinal permeability.

Objective: To quantify the amount of orally administered D-Mannitol-2-¹³C excreted in urine

using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Materials:

D-Mannitol-2-¹³C

Urine collection containers

Centrifuge

HPLC-grade water and methanol

Ammonium acetate

Internal standard (e.g., ¹³C₆-Mannitol)

HPLC system coupled with a tandem mass spectrometer (MS/MS)

Analytical column suitable for sugar analysis

Procedure:

Sample Collection: Following oral administration of a known dose of D-Mannitol-2-¹³C, collect

urine over a specified period (e.g., 6 hours). Record the total volume.
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Sample Preparation:

Thaw frozen urine samples at room temperature.

Vortex to ensure homogeneity.

Centrifuge at approximately 4000 x g for 5 minutes to pellet any precipitates.

Transfer a 50 µL aliquot of the supernatant to a clean microcentrifuge tube.

Add 950 µL of a solution containing the internal standard in 50% methanol.

Vortex thoroughly.

Centrifuge again at high speed (e.g., 10,000 x g) for 5 minutes.

Transfer the supernatant to an HPLC vial for analysis.

HPLC-MS/MS Analysis:

HPLC Conditions:

Column: A column suitable for polar compound separation, such as an amide-based

column.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to ensure separation from other urinary components.

Flow Rate: Typically 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), typically in negative mode.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor the specific precursor-to-product ion transition for D-Mannitol-

2-¹³C and the internal standard. For example, for a singly labeled mannitol, the

precursor ion [M-H]⁻ would be m/z 182.1. The product ions would be determined by

fragmentation experiments.

Data Analysis:

Generate a standard curve using known concentrations of D-Mannitol-2-¹³C.

Quantify the concentration in the urine samples by comparing the peak area ratio of the

analyte to the internal standard against the standard curve.

Calculate the total amount of D-Mannitol-2-¹³C excreted and express it as a percentage of

the administered dose.

Visualizations of Experimental Workflows
General Workflow for ¹³C-Metabolic Flux Analysis (MFA)
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Caption: A generalized workflow for a ¹³C-Metabolic Flux Analysis experiment.
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Workflow for Intestinal Permeability Assessment
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Caption: Workflow for assessing intestinal permeability using D-Mannitol-2-13C.

Safety and Handling
D-Mannitol is generally considered a safe and non-hazardous substance.[12] However, as with

any chemical, appropriate laboratory safety practices should be followed.

Table 3: Safety and Handling Information for D-Mannitol
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Aspect Recommendation Reference

Personal Protective Equipment

(PPE)

Safety glasses, gloves, and a

lab coat are recommended. In

case of dust generation, a dust

mask (e.g., N95) should be

used.

[13][14]

Handling

Avoid generating dust. Use in

a well-ventilated area. Avoid

contact with skin and eyes.

[12][13][14]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

sealed container. Keep away

from strong oxidizing agents.

[12][15]

First Aid (Inhalation) Move to fresh air. [14]

First Aid (Skin Contact) Wash with soap and water. [14]

First Aid (Eye Contact)
Rinse thoroughly with plenty of

water.
[14]

First Aid (Ingestion)

Rinse mouth with water.

Ingestion of large amounts

may cause gastrointestinal

upset.

[14]

Fire Fighting

Use water, dry chemical,

carbon dioxide, or alcohol-

resistant foam. It is a

combustible solid.

[12]

Disposal

Dispose of in accordance with

local, state, and federal

regulations.

[14]

This document is intended for informational purposes only and does not replace a formal safety

data sheet (SDS). Always refer to the SDS provided by the supplier for complete safety

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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